(2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde

• IUPAC Name: 2-(2-oxo-3,4-dihydroquinolin-1-yl)acetaldehyde
• InChI: InChI=1S/C11H11NO2/c13-8-7-12-10-4-2-1-3-9(10)5-6-11(12)14/h1-4,8H,5-7H2
• InChI Key: WJGYQLJTWCQWJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=CC=CC=C21)CC=O
• Molecular Formula: C11H11NO2
• DSSTOX Substance ID: DTXSID801252024
• Molecular Weight: 189.21 g/mol
• CAS RN: 407633-92-5

Description

(2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde, also known as QA, is a chemical compound that has been widely studied for its potential applications in scientific research. QA is a heterocyclic compound that contains a quinoline ring and an aldehyde group, and it has been found to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. In cancer cells, (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
(2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has a range of interesting biochemical and physiological effects. In addition to its anti-tumor activity, (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has been shown to have antioxidant and anti-inflammatory properties. (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde may have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde in lab experiments is that it is relatively easy to synthesize and purify. (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde is also stable under a wide range of conditions, making it a useful tool for studying the effects of various treatments on cells. However, one limitation of using (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde is that it can be toxic to cells at high concentrations. Careful dosing and monitoring of cell viability is necessary when using (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde in experiments.

Future Directions

There are several future directions for research on (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde. One area of interest is in the development of (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde derivatives with improved anti-tumor activity and reduced toxicity. Another potential direction for research is in the use of (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde as a tool for studying the role of topoisomerase II in cancer cells. Finally, (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde may have potential applications in the treatment of neurological disorders, and further research in this area is warranted.
In conclusion, (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde, or (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde, is a chemical compound that has potential applications in scientific research. Its anti-tumor activity, antioxidant and anti-inflammatory properties, and potential use in the treatment of neurological disorders make it an interesting compound for further study. While there are limitations to using (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde in lab experiments, careful dosing and monitoring can help mitigate these issues. With continued research, (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde may prove to be a valuable tool in the fight against cancer and other diseases.

Scientific Research Applications

(2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has been studied for its potential applications in a variety of scientific research areas. One of the most promising areas of research for (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde is in the field of cancer treatment. Recent studies have shown that (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. (2-oxo-3,4-dihydro-2H-quinolin-1-yl)-acetaldehyde has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for use in cancer therapy.